Cas no 16760-45-5 (13-cis Retinoic Acid Methyl Ester)

• Product Name: 13-cis Retinoic Acid Methyl Ester
• CAS No: 16760-45-5
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 201744
• PubChem ID: 10448377
• Update Time: 2025-04-19

13-cis Retinoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Retinoic acid, methylester, 13-cis-
• methyl (2Z,4E,6Z,8Z)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)no na-2,4,6,8-tetraenoate
• 13-cis Retinoic Acid Methyl Ester
• 9-cis-Methyl Retinoate
• 9-cis-Retinoic Acid Methyl Ester
• methyl (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate
• 16760-45-5
• SCHEMBL17769828
• Methyl 13-cis-Retinoate
• 13-cis-Methyl retinoate

• Inchi： 1S/C21H30O2/c1-16(9-7-10-17(2)15-20(22)23-6)12-13-19-18(3)11-8-14-21(19,4)5/h7,9-10,12-13,15H,8,11,14H2,1-6H3/b10-7+,13-12+,16-9+,17-15-
• InChI Key： SREQLAJQLXPNMC-WYSPNRNQSA-N
• SMILES： O(C)C(/C=C(/C)\C=C\C=C(/C)\C=C\C1=C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 314.22500
• Monoisotopic Mass: 314.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Stability/Shelf Life: At 00C.
• PSA: 26.30000
• LogP: 5.69100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids Retinoid esters